Cas no 1806057-18-0 (2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806057-18-0
• MF: C₈H₅F₃N₂O₅
• MW: 266.130912542343
• CID: 4838128
• Update Time: 2025-05-24

2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5F3N2O5/c1-17-7-4(3-14)6(13(15)16)5(2-12-7)18-8(9,10)11/h2-3H,1H3
• InChI Key： RXBNDGMCXYTJBB-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(C=O)=C1[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 1.6
• Topological Polar Surface Area: 94.2

Additional information on 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806057-18-0)

2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806057-18-0, belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its methoxy, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The significance of 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde lies in its versatility as a building block in drug discovery. Pyridine derivatives are known to exhibit a broad spectrum of biological activities, ranging from antimicrobial and anti-inflammatory effects to more specialized applications such as kinase inhibition and neurotransmitter modulation. The presence of multiple functional groups in this compound allows for further chemical modification, enabling researchers to tailor its properties for specific therapeutic targets.

In recent years, there has been a growing interest in the development of novel compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The electron-withdrawing nature of the nitro group and the electron-donating effects of the methoxy and trifluoromethoxy groups in 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde contribute to its potential as a precursor for synthesizing bioactive molecules with optimized pharmacological properties. This balance of electronic effects makes it particularly useful in the design of small-molecule inhibitors targeting key enzymes involved in diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

One of the most compelling aspects of this compound is its role in the synthesis of advanced intermediates for drug development. The aldehyde functionality at the 3-position provides a reactive site for further derivatization, allowing chemists to introduce additional moieties that can enhance binding affinity or improve solubility. Such modifications are crucial in the pursuit of high-efficacy drugs with minimal side effects. The trifluoromethoxy group, in particular, is known to increase lipophilicity and metabolic stability, which are critical factors in drug design.

Current research in medicinal chemistry has highlighted the importance of pyridine-based scaffolds in developing next-generation therapeutics. Studies have demonstrated that compounds incorporating pyridine rings often exhibit potent activity against a variety of biological targets. For instance, recent publications have shown that certain pyridine derivatives inhibit tyrosine kinases, which are overexpressed in many cancers. The structural motif present in 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde aligns well with these findings, suggesting its potential utility in creating novel anticancer agents.

The nitro group in this compound not only contributes to its reactivity but also plays a role in modulating electronic properties, which can influence binding interactions with biological targets. In addition, the methoxy and trifluoromethoxy groups provide steric bulk and electronic modulation, respectively, allowing for fine-tuning of pharmacological activity. These features make 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde a promising candidate for further exploration in drug discovery programs.

Advances in computational chemistry have also facilitated the design and optimization of molecules like 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde. Molecular modeling techniques enable researchers to predict binding affinities and optimize structures before conducting costly wet-lab experiments. This approach has significantly accelerated the drug discovery process, allowing for more efficient identification of lead compounds. The combination of experimental synthesis and computational analysis provides a powerful framework for developing novel therapeutics based on this compound.

The synthetic pathways for 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde are another area of interest. Researchers have developed multi-step synthetic routes that leverage readily available starting materials and employ transition metal-catalyzed reactions to achieve high yields and purity. These methods are essential for scaling up production and ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

In conclusion,2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806057-18-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis underscores its importance in developing novel bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for pyridine derivatives,2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde is poised to play a pivotal role in shaping the future of medicinal chemistry.